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Compound of Interest

4-Bromo-2-(bromomethyl)-1-
Compound Name: ]
iodobenzene

cat. No.: B1337891

For: Researchers, Scientists, and Drug Development Professionals

This document provides a detailed breakdown of the molecular weight determination for the
compound 4-Bromo-2-(bromomethyl)-1-iodobenzene, a crucial parameter for experimental
design and analysis in research and development.

Compound Identification

The first step is to ascertain the precise molecular formula from the chemical name.
o Core Structure: The "-benzene" suffix indicates a Ce aromatic ring.
e Substituents:

o l-iodo-: An iodine atom (I) is attached to the first carbon of the ring.

o 4-Bromo-: A bromine atom (Br) is attached to the fourth carbon.

o 2-(bromomethyl)-: A -CH2Br group is attached to the second carbon.

By assembling these components, the molecular formula is determined to be C7HsBr2l.[1][2][3]

[4115]

Atomic Weight Data
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To calculate the molecular weight, the standard atomic weights of the constituent elements are
required. These values are based on isotopic abundances.

Standard Atomic Weight (
Element Symbol

g/mol)
Carbon C ~12.011
Hydrogen H ~1.008
Bromine Br ~79.904[6][71[81[9]
lodine | ~126.904[10][11][12]

Note: The atomic weights for Carbon[13][14][15][16] and Hydrogen[17][18][19][20][21] are well-
established values.

Molecular Weight Calculation

The molecular weight (MW) is the sum of the atomic weights of all atoms in the molecule.
MW = (7 x AW_C) + (5 x AW_H) + (2 x AW_Br) + (1 x AW _1)

Substituting the atomic weights:

e MW = (7 x 12.011) + (5 x 1.008) + (2 x 79.904) + (1 x 126.904)

e MW =84.077 + 5.040 + 159.808 + 126.904

e MW = 375.829 g/mol

Commercial suppliers of this compound report a molecular weight of approximately 375.82
g/mol or 375.83 g/mol .[1][2][3][5]

Data Summary

The quantitative data for 4-Bromo-2-(bromomethyl)-1-iodobenzene is summarized below.
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Parameter Value
Molecular Formula C7HsBral
Molar Mass ~375.83 g/mol

Elemental Composition

Carbon (C) 7 atoms
Hydrogen (H) 5 atoms
Bromine (Br) 2 atoms
lodine (1) 1 atom

Logical Workflow for Molecular Weight
Determination

The process for determining the molecular weight of a chemical compound from its name is a
sequential and logical workflow. This can be visualized as follows:
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Start with Chemical Name:

4-Bromo-2-(bromomethyl)-1-iodobenzene

Deconstruct Name into
Core Structure and Substituents

.

Determine Molecular Formula:
C7HsBr2|

l

Obtain Standard Atomic Weights
(C,H, Br, 1)

.

Calculate Molecular Weight:
> (Number of Atoms x Atomic Weight)

Final Molecular Weight:
~375.83 g/mol

Click to download full resolution via product page

Caption: Workflow for calculating molecular weight from a chemical name.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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